Cas no 2090606-48-5 (4-Chloro-7-methylquinolin-2-ol)

• Product Name: 4-Chloro-7-methylquinolin-2-ol
• CAS No: 2090606-48-5
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 4816492
• Update Time: 2025-06-09

4-Chloro-7-methylquinolin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-methylquinolin-2(1H)-one
• 4-Chloro-7-methylquinolin-2-ol

• Inchi： 1S/C10H8ClNO/c1-6-2-3-7-8(11)5-10(13)12-9(7)4-6/h2-5H,1H3,(H,12,13)
• InChI Key： URRGQBQQQXSBBV-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC2C=C(C)C=CC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Additional information on 4-Chloro-7-methylquinolin-2-ol

4-Chloro-7-methylquinolin-2-ol (CAS No. 2090606-48-5): An Overview of Its Structure, Properties, and Applications

4-Chloro-7-methylquinolin-2-ol (CAS No. 2090606-48-5) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic organic compounds that are widely studied for their diverse biological activities and therapeutic potential.

The molecular structure of 4-Chloro-7-methylquinolin-2-ol is characterized by a quinoline ring system with a chlorine atom at the 4-position and a methyl group at the 7-position, along with a hydroxyl group at the 2-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of its physical properties, 4-Chloro-7-methylquinolin-2-ol is typically a solid at room temperature with a melting point ranging from 135°C to 138°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The chemical stability of 4-Chloro-7-methylquinolin-2-ol is another important aspect to consider. It is generally stable under standard laboratory conditions but can undergo various chemical transformations when exposed to specific reagents or conditions. For instance, the hydroxyl group can be readily deprotonated to form an anion, which can participate in nucleophilic substitution reactions or condensation reactions. The chlorine atom at the 4-position can also be substituted by other functional groups through nucleophilic aromatic substitution reactions.

In recent years, there has been growing interest in the biological activities of quinoline derivatives, including 4-Chloro-7-methylquinolin-2-ol. Studies have shown that quinoline-based compounds exhibit a wide range of biological activities, such as antimalarial, antibacterial, antiviral, and anticancer properties. The specific structure of 4-Chloro-7-methylquinolin-2-ol makes it particularly suitable for investigating these activities due to its unique combination of functional groups.

One notable area of research involves the antimalarial activity of quinoline derivatives. Malaria remains a significant global health issue, and the development of new antimalarial drugs is crucial. Quinoline-based compounds have been historically important in this context, with drugs like chloroquine and quinine being widely used. Recent studies have explored the potential of 4-Chloro-7-methylquinolin-2-ol as a lead compound for developing new antimalarial agents. Preliminary results have shown promising activity against Plasmodium falciparum, one of the most virulent species causing malaria.

Beyond antimalarial applications, 4-Chloro-7-methylquinolin-2-ol has also been investigated for its antibacterial properties. Quinoline derivatives are known to exhibit broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. Research has demonstrated that 4-Chloro-7-methylquinolin-2-ol shows significant inhibitory effects against several pathogenic bacteria, including Staphylococcus aureus and Escherichia coli. These findings suggest its potential as a novel antibacterial agent or as a lead compound for further drug development.

In addition to its antimicrobial properties, 4-Chloro-7-methylquinolin-2-ol has been studied for its anticancer potential. Cancer remains one of the leading causes of death worldwide, and there is an urgent need for new therapeutic strategies. Quinoline-based compounds have shown promise in this area due to their ability to interfere with various cellular processes involved in cancer progression. Research on 4-Chloro-7-methylquinolin-2-ol has revealed that it can induce apoptosis (programmed cell death) in cancer cells through multiple mechanisms, including DNA damage and inhibition of cell cycle progression.

The pharmacokinetic properties of 4-Chloro-7-methylquinolin-2-ol are also an important consideration for its potential use as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. These characteristics make it a promising candidate for further development into drug formulations suitable for clinical trials.

In conclusion, 4-Chloro-7-methylquinolin-2-ol (CAS No. 2090606-48-5) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique molecular structure endows it with diverse chemical properties and biological activities, making it an attractive target for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.